Cas no 2411283-19-5 (N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylprop-2-enamide)

• Product Name: N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylprop-2-enamide
• CAS No: 2411283-19-5
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5414767
• PubChem ID: 146089853
• Update Time: 2025-06-13

N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2411283-19-5
• EN300-26575733
• N-Cyclopropyl-N-[(4-hydroxy-3-methoxyphenyl)methyl]prop-2-enamide
• Z1938386415
• N-Cyclopropyl-N-[(4-hydroxy-3-methoxyphenyl)methyl]-2-propenamide
• N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylprop-2-enamide

• Inchi： 1S/C14H17NO3/c1-3-14(17)15(11-5-6-11)9-10-4-7-12(16)13(8-10)18-2/h3-4,7-8,11,16H,1,5-6,9H2,2H3
• InChI Key： MVKCRBUQDGIELT-UHFFFAOYSA-N
• SMILES： C(N(C1CC1)CC1=CC=C(O)C(OC)=C1)(=O)C=C

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 462.3±33.0 °C(Predicted)
• pka: 9.76±0.20(Predicted)

Additional information on N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylprop-2-enamide

Introduction to N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylprop-2-enamide (CAS No. 2411283-19-5)

N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylprop-2-enamide, a compound with the chemical formula C₁₅H₁₃NO₃, is a pharmaceutical intermediate that has garnered significant attention in the field of medicinal chemistry due to its potential biological activities. This compound, identified by its unique CAS number 2411283-19-5, is of particular interest for its structural features and the implications these features may have on its pharmacological properties.

The structure of N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylprop-2-enamide incorporates several key functional groups that contribute to its reactivity and potential biological effects. The presence of a cyclopropyl group at the N-position enhances the compound's stability and lipophilicity, which are critical factors in drug design. Additionally, the 4-hydroxy-3-methoxyphenyl moiety suggests possible interactions with various biological targets, including enzymes and receptors, which are often exploited in the development of therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of polyphenolic derivatives such as the one found in this compound. The hydroxy and methoxy substituents on the aromatic ring not only contribute to its solubility but also play a role in its interactions with biological systems. These features make N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylprop-2-enamide a promising candidate for further investigation in various therapeutic areas.

In the realm of medicinal chemistry, the synthesis and modification of such compounds are crucial for developing new drugs. The N-cyclopropyl group, in particular, has been studied for its ability to modulate enzyme activity and improve drug bioavailability. This has led to increased interest in exploring its potential applications in treating a range of diseases, from inflammatory conditions to neurodegenerative disorders.

Current research indicates that compounds with similar structures may exhibit anti-inflammatory, antioxidant, and anticancer properties. The 4-hydroxy-3-methoxyphenyl moiety is known to be present in many natural products that have demonstrated therapeutic efficacy. By incorporating this group into a synthetic molecule like N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylprop-2-enamide, scientists aim to harness these beneficial effects while also improving upon them through structural optimization.

The pharmacokinetic profile of N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylprop-2-enamide is another area of focus. Understanding how the body processes this compound is essential for determining its potential as a drug candidate. Studies have begun to explore its metabolic pathways and interactions with cytochrome P450 enzymes, which are critical for drug metabolism. This information will help researchers design more effective derivatives with improved pharmacokinetic properties.

Moreover, the synthetic pathways used to produce N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylprop-2-enamide are being refined to enhance yield and purity. Advances in synthetic techniques have allowed for more efficient production methods, which are essential for large-scale pharmaceutical applications. These improvements not only reduce costs but also ensure that the final product meets high-quality standards required for clinical use.

The potential applications of N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylprop-2-enamide extend across multiple therapeutic categories. For instance, its structural features suggest it may interact with enzymes involved in pain signaling pathways, making it a candidate for developing novel analgesics. Additionally, its antioxidant properties could make it useful in treating oxidative stress-related diseases such as neurodegenerative disorders.

In conclusion, N-cyclopropyl-N-(4-hydroxy-3-methoxyphenyl)methylprop-2-enamide (CAS No. 2411283-19-5) represents an exciting area of research in medicinal chemistry. Its unique structure and functional groups offer numerous possibilities for developing new therapeutic agents with significant clinical implications. As research continues to uncover more about its properties and potential applications, this compound is poised to play a vital role in future drug development efforts.